Cas no 261762-42-9 (2-Chloro-3,6-difluorobenzoyl chloride)

2-Chloro-3,6-difluorobenzoyl chloride is a highly reactive aromatic acyl chloride derivative, primarily used as a key intermediate in organic synthesis. Its distinct substitution pattern, featuring chloro and fluoro groups at the 2, 3, and 6 positions, enables selective functionalization in the production of pharmaceuticals, agrochemicals, and specialty chemicals. The compound's electron-withdrawing substituents enhance its reactivity in nucleophilic acyl substitution reactions, making it valuable for constructing complex molecular frameworks. It is typically handled under anhydrous conditions due to its sensitivity to moisture. The presence of halogens also contributes to its utility in cross-coupling reactions, further expanding its applications in fine chemical synthesis.
2-Chloro-3,6-difluorobenzoyl chloride structure
261762-42-9 structure
Product Name:2-Chloro-3,6-difluorobenzoyl chloride
CAS No:261762-42-9
MF:C7H2Cl2F2O
MW:210.992987155914
MDL:MFCD01631442
CID:92581
PubChem ID:2773536
Update Time:2025-11-03

2-Chloro-3,6-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3,6-difluorobenzoyl chloride
    • 2-chloro-3,6-difluorbenzoyl chloride
    • JRD-1151
    • PC6015
    • AT13774
    • 2-Chloro-3,6-difluorobenzoylchloride
    • 2-chloranyl-3,6-bis(fluoranyl)benzoyl chloride
    • DTXSID60378535
    • 2-chloro-3,6,-difluorobenzoyl chloride
    • PS-10689
    • AKOS015850012
    • SCHEMBL1165021
    • EN300-1459136
    • Benzoyl chloride, 2-chloro-3,6-difluoro-
    • FT-0611718
    • A818250
    • CBFPZKKUVNEIFF-UHFFFAOYSA-N
    • MFCD01631442
    • 261762-42-9
    • DB-046862
    • MDL: MFCD01631442
    • Inchi: 1S/C7H2Cl2F2O/c8-6-4(11)2-1-3(10)5(6)7(9)12/h1-2H
    • InChI Key: CBFPZKKUVNEIFF-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=C(C=1C(=O)Cl)F)F

Computed Properties

  • Exact Mass: 209.94500
  • Monoisotopic Mass: 209.945
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3

Experimental Properties

  • Color/Form: Light yellow liquid
  • Density: 1.548
  • Boiling Point: 218.8°Cat760mmHg
  • Flash Point: 86.1°C
  • Refractive Index: 1.51
  • PSA: 17.07000
  • LogP: 2.99720
  • Solubility: Not determined
  • Sensitiveness: Moisture Sensitive

2-Chloro-3,6-difluorobenzoyl chloride Security Information

  • Hazard Statement: Corrosive/Irritant
  • Hazardous Material transportation number:3265
  • Hazard Category Code: 34-36/37/38
  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C Xi
  • HazardClass:8
  • PackingGroup:II
  • Packing Group:II
  • Hazard Level:8
  • Risk Phrases:R34
  • Packing Group:II
  • Safety Term:8

2-Chloro-3,6-difluorobenzoyl chloride Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Chloro-3,6-difluorobenzoyl chloride Pricemore >>

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Additional information on 2-Chloro-3,6-difluorobenzoyl chloride

Comprehensive Overview of 2-Chloro-3,6-difluorobenzoyl chloride (CAS No. 261762-42-9)

2-Chloro-3,6-difluorobenzoyl chloride (CAS No. 261762-42-9) is a highly specialized chemical compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzoyl chloride core with chloro and difluoro substitutions, makes it a valuable intermediate in synthetic chemistry. The compound's reactivity and selectivity have garnered significant attention in recent years, particularly in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents.

In the context of current trends, researchers are increasingly focusing on sustainable synthesis methods and green chemistry approaches for derivatives like 2-Chloro-3,6-difluorobenzoyl chloride. A frequent query in scientific forums revolves around its optimized purification techniques to enhance yield while minimizing environmental impact. Studies have demonstrated its efficacy in cross-coupling reactions, a hotspot in modern organic chemistry, where it serves as a key building block for heterocyclic compounds.

The compound's stability under various conditions is another area of interest. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic frequently searched in academic databases. Its storage recommendations—often under inert atmospheres to prevent hydrolysis—are critical for industrial applications. Notably, its role in peptide modification has been explored in bioconjugation studies, aligning with the growing demand for biocompatible materials in medical research.

From a commercial perspective, 2-Chloro-3,6-difluorobenzoyl chloride is often discussed in supply chain analyses due to its niche manufacturing requirements. Searches for bulk suppliers or custom synthesis services highlight its importance in scaling up production for drug discovery pipelines. Regulatory compliance, particularly regarding REACH and GMP standards, is another recurring theme in industry discussions.

Innovative applications include its use in material science, where its derivatives contribute to advanced polymer coatings with enhanced durability. Recent patents describe its incorporation into liquid crystal displays (LCDs), tapping into the electronics sector's demand for high-performance materials. Environmental scientists also investigate its degradation pathways, addressing concerns about persistent organic pollutants.

In summary, 2-Chloro-3,6-difluorobenzoyl chloride (CAS No. 261762-42-9) represents a versatile tool for researchers navigating the intersections of medicinal chemistry, agrochemical innovation, and advanced materials. Its multifaceted applications continue to inspire cutting-edge studies, making it a compound of enduring relevance in scientific and industrial communities.

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